Cas no 2225180-17-4 (2-tert-butoxylpyrimidine-5-boronic acid)

2-tert-Butoxylpyrimidine-5-boronic acid is a high-purity boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tert-butoxyl group enhances steric protection, improving shelf life and handling compared to unprotected boronic acids. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where pyrimidine scaffolds are prevalent. Its boronic acid moiety facilitates efficient coupling with aryl halides, enabling the construction of complex biaryl structures. The product is typically supplied as a crystalline solid with high batch-to-batch consistency, ensuring reliable performance in demanding synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
2-tert-butoxylpyrimidine-5-boronic acid structure
2225180-17-4 structure
Product Name:2-tert-butoxylpyrimidine-5-boronic acid
CAS No:2225180-17-4
MF:C8H13BN2O3
MW:196.011421918869
MDL:MFCD11858367
CID:4776875
Update Time:2026-02-26

2-tert-butoxylpyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butoxylpyrimidine-5-boronic acid
    • 2-TERT-BUTOXY-PYRIMIDINE-5-BORONIC ACID
    • (2-(tert-butoxy)pyrimidin-5-yl)boronic acid
    • 2-tert-Butoxylpyrimidine-5-boronicacid
    • LS11126
    • NE64026
    • SB35544
    • BC000890
    • [2-[(2-methylpropan-2-yl)oxy]pyrimidin-5-yl]boronic acid
    • 2-tert-butoxylpyrimidine-5-boronic acid
    • MDL: MFCD11858367
    • Inchi: 1S/C8H13BN2O3/c1-8(2,3)14-7-10-4-6(5-11-7)9(12)13/h4-5,12-13H,1-3H3
    • InChI Key: VDQNRPQZSBKXAR-UHFFFAOYSA-N
    • SMILES: O(C1N=CC(B(O)O)=CN=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Topological Polar Surface Area: 75.5

2-tert-butoxylpyrimidine-5-boronic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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